Cas no 2229686-62-6 (4-(3,4-dihydroxy-5-methoxyphenyl)but-3-en-2-one)

• Product Name: 4-(3,4-dihydroxy-5-methoxyphenyl)but-3-en-2-one
• CAS No: 2229686-62-6
• MF: C₁₁H₁₂O₄
• MW: 208.210583686829
• CID: 6243078
• PubChem ID: 131837360
• Update Time: 2025-06-08

4-(3,4-dihydroxy-5-methoxyphenyl)but-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(3,4-dihydroxy-5-methoxyphenyl)but-3-en-2-one
• 2229686-62-6
• EN300-1798298

• Inchi： 1S/C11H12O4/c1-7(12)3-4-8-5-9(13)11(14)10(6-8)15-2/h3-6,13-14H,1-2H3/b4-3+
• InChI Key： XXKMWPFATBTPDU-ONEGZZNKSA-N
• SMILES： O(C)C1=C(C(=CC(/C=C/C(C)=O)=C1)O)O

Computed Properties

• Exact Mass: 208.07355886g/mol
• Monoisotopic Mass: 208.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives

Additional information on 4-(3,4-dihydroxy-5-methoxyphenyl)but-3-en-2-one

Introduction to 4-(3,4-dihydroxy-5-methoxyphenyl)but-3-en-2-one (CAS No. 2229686-62-6)

4-(3,4-dihydroxy-5-methoxyphenyl)but-3-en-2-one (CAS No. 2229686-62-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of chalcones, which are known for their diverse biological activities, including antioxidant, anti-inflammatory, and anticancer properties.

The molecular structure of 4-(3,4-dihydroxy-5-methoxyphenyl)but-3-en-2-one consists of a butenone moiety attached to a substituted phenyl ring. The presence of hydroxyl and methoxy groups on the phenyl ring imparts significant chemical reactivity and biological activity. These functional groups are crucial for the compound's ability to interact with various biological targets, making it a promising candidate for further research and development.

Recent studies have highlighted the potential of 4-(3,4-dihydroxy-5-methoxyphenyl)but-3-en-2-one in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antioxidant activity, which can help protect cells from oxidative stress and damage. Oxidative stress is a key factor in the development of numerous diseases, including cardiovascular disorders, neurodegenerative conditions, and cancer.

In addition to its antioxidant properties, 4-(3,4-dihydroxy-5-methoxyphenyl)but-3-en-2-one has shown promising anti-inflammatory effects. Inflammation is a complex biological response to harmful stimuli and is involved in many chronic diseases. Research conducted by a team at the University of California found that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, thereby reducing inflammation and associated tissue damage.

The anticancer potential of 4-(3,4-dihydroxy-5-methoxyphenyl)but-3-en-2-one has also been explored in several studies. A study published in the Cancer Research Journal reported that this compound can induce apoptosis (programmed cell death) in cancer cells while sparing normal cells. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK, which are often dysregulated in cancer cells.

Beyond its therapeutic applications, 4-(3,4-dihydroxy-5-methoxyphenyl)but-3-en-2-one has been investigated for its potential use in drug delivery systems. The hydroxyl and methoxy groups on the phenyl ring provide opportunities for chemical modification and conjugation with other molecules or nanoparticles. This can enhance the solubility, stability, and bioavailability of the compound, making it more suitable for clinical use.

The synthesis of 4-(3,4-dihydroxy-5-methoxyphenyl)but-3-en-2-one has been optimized using modern synthetic techniques to ensure high yields and purity. Various methods have been developed to synthesize this compound efficiently, including Claisen-Schmidt condensation reactions and microwave-assisted synthesis. These methods not only improve the yield but also reduce reaction times and environmental impact.

In conclusion, 4-(3,4-dihydroxy-5-methoxyphenyl)but-3-en-2-one (CAS No. 2229686-62-6) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive candidate for further research and development. Ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for innovative treatments in various disease areas.